N-(4-ethylphenyl)-N-[4-oxo-4-(1-pyrrolidinyl)butyl]methanesulfonamide

• IUPAC Name: N-(4-ethylphenyl)-N-(4-oxo-4-pyrrolidin-1-ylbutyl)methanesulfonamide
• InChI: InChI=1S/C17H26N2O3S/c1-3-15-8-10-16(11-9-15)19(23(2,21)22)14-6-7-17(20)18-12-4-5-13-18/h8-11H,3-7,12-14H2,1-2H3
• InChI Key: ZFGXAZUVRKGZRD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N(CCCC(=O)N2CCCC2)S(=O)(=O)C
• Molecular Formula: C17H26N2O3S
• Molecular Weight: 338.5 g/mol

Description

N-(4-ethylphenyl)-N-[4-oxo-4-(1-pyrrolidinyl)butyl]methanesulfonamide, also known as EPPB, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. EPPB is a sulfonamide derivative that has been synthesized using a specific method, and its mechanism of action has been studied to understand its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(4-ethylphenyl)-N-[4-oxo-4-(1-pyrrolidinyl)butyl]methanesulfonamide involves its binding to specific proteins, including HSP90, HSP70, and GRP78. These proteins are involved in various cellular processes, including protein folding, trafficking, and degradation. By binding to these proteins, N-(4-ethylphenyl)-N-[4-oxo-4-(1-pyrrolidinyl)butyl]methanesulfonamide can disrupt their function, leading to cellular stress and ultimately cell death. The exact mechanism by which N-(4-ethylphenyl)-N-[4-oxo-4-(1-pyrrolidinyl)butyl]methanesulfonamide binds to these proteins is still under investigation, but it is thought to involve the formation of covalent bonds with specific amino acid residues.
Biochemical and Physiological Effects:
N-(4-ethylphenyl)-N-[4-oxo-4-(1-pyrrolidinyl)butyl]methanesulfonamide has been shown to have a range of biochemical and physiological effects, depending on the cell type and context. In cancer cells, N-(4-ethylphenyl)-N-[4-oxo-4-(1-pyrrolidinyl)butyl]methanesulfonamide has been shown to induce apoptosis and inhibit cell proliferation, leading to reduced tumor growth. In neurons, N-(4-ethylphenyl)-N-[4-oxo-4-(1-pyrrolidinyl)butyl]methanesulfonamide has been shown to modulate neurotransmitter release and synaptic plasticity, leading to changes in neuronal activity. In addition, N-(4-ethylphenyl)-N-[4-oxo-4-(1-pyrrolidinyl)butyl]methanesulfonamide has been shown to induce cellular stress responses, including the activation of the unfolded protein response and autophagy.

Advantages and Limitations for Lab Experiments

N-(4-ethylphenyl)-N-[4-oxo-4-(1-pyrrolidinyl)butyl]methanesulfonamide has several advantages for use in lab experiments, including its high purity and specificity for target proteins. However, there are also limitations to its use, including its potential toxicity and the need for careful optimization of experimental conditions to achieve reproducible results.

Future Directions

There are several future directions for research on N-(4-ethylphenyl)-N-[4-oxo-4-(1-pyrrolidinyl)butyl]methanesulfonamide, including the identification of new target proteins, the development of more potent and selective analogs, and the investigation of its potential therapeutic applications in various diseases. In addition, further studies are needed to understand the mechanism of action of N-(4-ethylphenyl)-N-[4-oxo-4-(1-pyrrolidinyl)butyl]methanesulfonamide and its effects on cellular processes. Overall, N-(4-ethylphenyl)-N-[4-oxo-4-(1-pyrrolidinyl)butyl]methanesulfonamide has the potential to be a valuable tool for scientific research and drug discovery.

Scientific Research Applications

N-(4-ethylphenyl)-N-[4-oxo-4-(1-pyrrolidinyl)butyl]methanesulfonamide has been studied for its potential applications in various fields, including cancer research, neuroscience, and drug discovery. In cancer research, N-(4-ethylphenyl)-N-[4-oxo-4-(1-pyrrolidinyl)butyl]methanesulfonamide has been shown to inhibit the growth of cancer cells by targeting specific proteins involved in cell proliferation and survival. In neuroscience, N-(4-ethylphenyl)-N-[4-oxo-4-(1-pyrrolidinyl)butyl]methanesulfonamide has been studied for its potential to modulate neurotransmitter release and synaptic plasticity, which could have implications for the treatment of neurological disorders such as Alzheimer's disease. In drug discovery, N-(4-ethylphenyl)-N-[4-oxo-4-(1-pyrrolidinyl)butyl]methanesulfonamide has been used as a tool compound to identify and validate new drug targets.